Ethyl 5-(3,5-dimethylphenyl)-5-oxovalerate

• IUPAC Name: ethyl 5-(3,5-dimethylphenyl)-5-oxopentanoate
• InChI: InChI=1S/C15H20O3/c1-4-18-15(17)7-5-6-14(16)13-9-11(2)8-12(3)10-13/h8-10H,4-7H2,1-3H3
• InChI Key: OOUMDPFVFQREGZ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CCCC(=O)C1=CC(=CC(=C1)C)C
• Molecular Formula: C15H20O3
• DSSTOX Substance ID: DTXSID00645556
• Molecular Weight: 248.32 g/mol
• CAS RN: 898751-72-9

Description

The compound “Ethyl 5-(3,5-dimethylphenyl)-5-oxovalerate” is an ester, which is a class of organic compounds that react with water to produce alcohols and organic or inorganic acids.

Molecular Structure Analysis

The molecular structure of this compound would likely include a benzene ring (from the phenyl group) with two methyl groups attached at the 3 and 5 positions, and an ester group (from the ethyl 5-oxovalerate) attached at the 5 position.

Chemical Reactions Analysis

Esters can undergo a number of reactions, including hydrolysis, reduction, and reactions with Grignard reagents. The specific reactions would depend on the exact structure of the compound and the conditions under which the reactions are carried out.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound include things like its melting point, boiling point, solubility in various solvents, and reactivity with other compounds. Without specific information on “Ethyl 5-(3,5-dimethylphenyl)-5-oxovalerate”, I can’t provide these details.

Scientific Research Applications

Crystal Structure Analysis

• Ethyl 5-(2,6-dimethylphenyl)-2-methyl-3-oxa-4,8,9-triazatricyclo[5.3.0.0 2,6 ]deca-4,9-diene-8-carboxylate, a related compound, was studied for its crystal structure, revealing a rigid skeleton formed by 2-pyrazoline, cyclobutane, and 2-isoxazoline planar rings. This study contributes to understanding the structural characteristics of similar compounds (Gelli et al., 1994).

Synthesis and Chemical Properties

• Research on the synthesis and characterization of homopolymers of 3,5-dimethylphenyl methacrylate and its copolymers with glycidyl methacrylate provides insights into the chemical properties and potential applications of similar compounds in polymer science (Vijayanand et al., 2002).
• Another study focused on the copolymers of 3,5-dimethylphenyl methacrylate and methyl methacrylate, detailing their synthesis, characterization, and reactivity ratios, which can be relevant for understanding the behavior of ethyl 5-(3,5-dimethylphenyl)-5-oxovalerate in similar contexts (Vijayanand et al., 2002).

Medicinal Chemistry and Biological Applications

• The synthesis of various pyrimidine derivatives, including the use of ethyl 3-oxovalerate, and their pharmacological activity, suggests potential areas of application for ethyl 5-(3,5-dimethylphenyl)-5-oxovalerate in medicinal chemistry and drug development (Senda et al., 1974).

Analytical Chemistry Applications

• A study on the determination of some 2-thiobarbiturates by cathodic stripping voltammetry, involving compounds with structural similarities, indicates potential analytical chemistry applications for ethyl 5-(3,5-dimethylphenyl)-5-oxovalerate (Vaneesorn & Smyth, 1980).

Safety and Hazards

The safety and hazards of a compound depend on its physical and chemical properties. Some general precautions when handling esters include avoiding contact with the skin and eyes, and avoiding inhalation or ingestion.

Future Directions

The future directions for research on this compound would depend on its properties and potential applications. It could be studied for potential uses in fields like medicine, materials science, or chemical synthesis.